Cas no 2171618-42-9 (3-(4-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171618-42-9
• MF: C₂₆H₂₀ClN₃O₅
• MW: 489.907105445862
• CID: 6607281
• PubChem ID: 165564216
• Update Time: 2025-05-21

3-(4-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171618-42-9
• EN300-1545794
• 3-[(4-chloro-2-cyanophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H20ClN3O5/c27-16-9-10-22(15(11-16)13-28)29-25(33)23(12-24(31)32)30-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21,23H,12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FTOPNMHBJQSOTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 489.1091484g/mol
• Monoisotopic Mass: 489.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 129Ų

Additional information on 3-(4-chloro-2-cyanophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4-Chloro-2-Cyanophenyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview

3-(4-Chloro-2-Cyanophenyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid, commonly referred to by its CAS number 2171618-42-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its complex molecular structure, which includes a chloro-substituted phenyl group, a cyano group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, all integrated into a propanoic acid backbone.

The synthesis of this compound involves a series of intricate multi-step reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methodologies have enabled the optimization of these reactions, leading to higher yields and improved purity levels. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the aromatic heterocyclic framework of the molecule.

One of the most notable features of this compound is its versatility in biological systems. The presence of the Fmoc group renders it highly amenable to solid-phase peptide synthesis (SPPS), making it an invaluable tool in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways, such as kinases and proteases.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties and structural rigidity make it a promising candidate for applications in organic electronics and optoelectronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown remarkable performance in terms of charge transport and emission efficiency.

The environmental impact of this compound has also been a subject of recent research interest. Studies have focused on its biodegradation pathways and eco-toxicological profiles to ensure that its use aligns with sustainable chemical practices. Advanced computational modeling techniques have been employed to predict its environmental fate and assess its potential risks to aquatic ecosystems.

In conclusion, 3-(4-Chloro-2-Cyanophenyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid (CAS No: 2171618-42-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.